molecular formula C9H10IN3O B8323672 7-iodo-1-(2-methoxyethyl)-1H-pyrazolo[4,3-b]pyridine

7-iodo-1-(2-methoxyethyl)-1H-pyrazolo[4,3-b]pyridine

Cat. No. B8323672
M. Wt: 303.10 g/mol
InChI Key: UZBLGBHFVHVBRP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-iodo-1-(2-methoxyethyl)-1H-pyrazolo[4,3-b]pyridine is a useful research compound. Its molecular formula is C9H10IN3O and its molecular weight is 303.10 g/mol. The purity is usually 95%.
BenchChem offers high-quality 7-iodo-1-(2-methoxyethyl)-1H-pyrazolo[4,3-b]pyridine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 7-iodo-1-(2-methoxyethyl)-1H-pyrazolo[4,3-b]pyridine including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

7-iodo-1-(2-methoxyethyl)-1H-pyrazolo[4,3-b]pyridine

Molecular Formula

C9H10IN3O

Molecular Weight

303.10 g/mol

IUPAC Name

7-iodo-1-(2-methoxyethyl)pyrazolo[4,3-b]pyridine

InChI

InChI=1S/C9H10IN3O/c1-14-5-4-13-9-7(10)2-3-11-8(9)6-12-13/h2-3,6H,4-5H2,1H3

InChI Key

UZBLGBHFVHVBRP-UHFFFAOYSA-N

Canonical SMILES

COCCN1C2=C(C=CN=C2C=N1)I

Origin of Product

United States

Synthesis routes and methods

Procedure details

7-Iodo-2H-pyrazolo[4,3-b]pyridine (100 mg, 0.408 mmol), 1-bromo-2-methoxyethane (56.7 mg, 0.408 mmol) and cesium carbonate (266 mg, 0.816 mmol) were combined in DMF (5 mL). The mixture was heated at 120° C. for 1 hour, then cooled and purified by preparative HPLC using a Phenomenex Gemini Prep 5 μm C18, 75×30 mm column eluting with a gradient of 20-70% 10 mmol NH4HCO3 in 20/80 (v/v) water/acetonitrile in 10 mmol NH4HCO3 in water to give 7-iodo-2-(2-methoxyethyl)-2H-pyrazolo[4,3-b]pyridine (30 mg, 24.25% yield) and 7-iodo-1-(2-methoxyethyl)-1H-pyrazolo[4,3-b]pyridine (30 mg, 24.25% yield). MS [M+H] found 304.1.
Quantity
100 mg
Type
reactant
Reaction Step One
Quantity
56.7 mg
Type
reactant
Reaction Step Two
Quantity
266 mg
Type
reactant
Reaction Step Three
[Compound]
Name
NH4HCO3
Quantity
10 mmol
Type
reactant
Reaction Step Four
[Compound]
Name
NH4HCO3
Quantity
10 mmol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Four
Name
Quantity
5 mL
Type
solvent
Reaction Step Five

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